N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide

• IUPAC Name: N-ethyl-N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C20H20N2O3/c1-3-22(20(24)14-7-5-4-6-8-14)13-16-11-15-12-17(25-2)9-10-18(15)21-19(16)23/h4-12H,3,13H2,1-2H3,(H,21,23)
• InChI Key: AKKLAFWPUFWNKQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC2=C(C=CC(=C2)OC)NC1=O)C(=O)C3=CC=CC=C3
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide, also known as BPIQ, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. BPIQ is a quinoline derivative that has shown promising results in various studies, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide is not fully understood, but studies suggest that it may act by inhibiting various enzymes and signaling pathways involved in cell growth and survival. N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its anticancer activity. N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide has also been shown to modulate the activity of various signaling pathways, such as the MAPK/ERK pathway, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide has been shown to have various biochemical and physiological effects, depending on the application and dosage. In cancer cells, N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide has been shown to induce apoptosis, inhibit cell growth, and reduce the expression of various proteins involved in cell survival. In animal models of neurodegenerative diseases, N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide has been shown to improve cognitive function, reduce oxidative stress, and decrease inflammation. Additionally, N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide has been shown to inhibit the growth of various bacteria, including MRSA and E. coli.

Advantages and Limitations for Lab Experiments

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide has several advantages for use in lab experiments, including its high purity and stability, as well as its potential for use in various applications. However, N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide also has some limitations, including its relatively low solubility in water and potential toxicity at high doses. These limitations should be considered when designing experiments involving N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide.

Future Directions

There are several future directions for research involving N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide, including further studies on its mechanism of action, optimization of its synthesis method, and development of new applications. Additionally, N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide could be used in combination with other drugs or therapies to enhance its efficacy and reduce potential toxicity. Future research could also focus on identifying new derivatives of N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide with improved properties and efficacy. Overall, N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide has shown promising results in various scientific research applications and has the potential to be a valuable tool for researchers in the future.

Synthesis Methods

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide can be synthesized through a multi-step process involving the condensation of 2-hydroxy-6-methoxyquinoline-3-carboxaldehyde with N-ethylbenzamide, followed by subsequent reduction and purification. This synthesis method has been optimized to produce high yields of pure N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide, making it suitable for large-scale production.

Scientific Research Applications

N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide has shown potential in various scientific research applications, including cancer treatment, neuroprotection, and antimicrobial activity. Studies have shown that N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide can induce apoptosis in cancer cells, making it a potential candidate for cancer treatment. N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide has also demonstrated neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, N-ethyl-N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)benzamide has shown promising results in inhibiting the growth of various bacteria, making it a potential candidate for the development of new antimicrobial agents.